N-(4-fluorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-1-(2-hydroxy-2-phenylethyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H15FN4O2/c18-13-6-8-14(9-7-13)20-17(24)16-19-11-22(21-16)10-15(23)12-4-2-1-3-5-12/h1-9,11,15,23H,10H2,(H,20,24)
• InChI Key: GJAATAYYRGDJIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=NC(=N2)C(=O)NC3=CC=C(C=C3)F)O
• Molecular Formula: C17H15FN4O2
• Molecular Weight: 326.32 g/mol

Description

N-(4-fluorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide, also known as FPH1, is a small molecule inhibitor that has been widely used in scientific research. This compound has been shown to have potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

• Synthesis and Characterization

  • Triazole derivatives, including those with a fluorophenyl group, have been synthesized and characterized for their structural and chemical properties. These compounds show promise in various biological activities and could be relevant to the chemical structure . Such studies typically involve methods like FTIR, NMR, X-ray diffraction, and DFT calculations (Saleem et al., 2018).

• Biological Activities and Potential Applications

  • The synthesized triazole derivatives exhibit moderate enzyme inhibition potential, which could be relevant for treating diseases like Alzheimer's and diabetes. The study of these compounds provides insights into the mechanism of drug binding and action, suggesting potential therapeutic applications (Saleem et al., 2018).

• Crystal Structure Analysis

  • Detailed crystal structure analysis of triazole derivatives is crucial for understanding their potential applications. Such studies involve analyzing the molecule's conformation and how it might interact with biological targets (Shukla et al., 2014).

• Application in Bioimaging

  • Triazole-based fluorescent probes, which can be derived from compounds similar to N-(4-fluorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide, have been designed for bioimaging. These probes demonstrate high selectivity and sensitivity, particularly for detecting Zn2+ ions in biological systems (Iniya et al., 2014).

• Antimicrobial and Antifungal Activities

  • Recent studies on fluorophenyl-containing triazoles have shown significant antimicrobial and antifungal activities. These properties make such compounds potential candidates for developing new antimicrobial agents (Бігдан, 2021).